Cas no 95593-76-3 (4-Hydroxyphenyl beta-fructofuranoside)

• Product Name: 4-Hydroxyphenyl beta-fructofuranoside
• CAS No: 95593-76-3
• MF: C₁₂H₁₆O₇
• MW: 272.251244544983
• CID: 805490
• PubChem ID: 192243
• Update Time: 2024-03-01

4-Hydroxyphenyl beta-fructofuranoside Chemical and Physical Properties

Names and Identifiers

• Fructofuranoside,p-hydroxyphenyl (7CI)
• 4-hydroxyphenyl beta-fructofuranoside
• 4-Hpff
• 4-Hydroxyphenyl hex-2-ulofuranoside
• 4-Hydroxyphenyl beta-fructofuranoside

• Inchi： 1S/C12H16O7/c13-5-9-10(16)11(17)12(6-14,19-9)18-8-3-1-7(15)2-4-8/h1-4,9-11,13-17H,5-6H2/t9-,10-,11+,12?/m1/s1
• InChI Key： KOTHHACKJKOJIJ-YIBTVLSRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H](C1(CO)OC1C=CC(=CC=1)O)O)O

Computed Properties

• Exact Mass: 272.09
• Monoisotopic Mass: 272.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: -0.3

Experimental Properties

• Density: 1.536
• Boiling Point: 584.3°Cat760mmHg
• Flash Point: 307.1°C
• Refractive Index: 1.639